4-Oxo-cyclopentane-cis-1,2-dicarboxylic acid dimethyl ester

• IUPAC Name: dimethyl (1R,2S)-4-oxocyclopentane-1,2-dicarboxylate
• InChI: InChI=1S/C9H12O5/c1-13-8(11)6-3-5(10)4-7(6)9(12)14-2/h6-7H,3-4H2,1-2H3/t6-,7+
• InChI Key: GMKJWKXCHOWVDN-KNVOCYPGSA-N
• Canonical SMILES: COC(=O)C1CC(=O)CC1C(=O)OC
• Isomeric SMILES: COC(=O)[C@@H]1CC(=O)C[C@@H]1C(=O)OC
• Molecular Formula: C9H12O5
• Molecular Weight: 200.19 g/mol

Description

4-Oxo-cyclopentane-cis-1,2-dicarboxylic acid dimethyl ester is a chemical compound with the molecular formula C9H12O5. It has a molecular weight of 200.19. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H12O5/c1-13-8(11)6-3-5(10)4-7(6)9(12)14-2/h6-7H,3-4H2,1-2H3/t6-,7+. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound is solid in physical form. It should be stored at room temperature.

Scientific Research Applications

Conformational Analysis and Chemical Behavior

• Chemical Ionization and Collision Induced Dissociation : The dimethyl esters of certain cyclopentane dicarboxylic acids, which are structurally similar to 4-Oxo-cyclopentane-cis-1,2-dicarboxylic acid dimethyl ester, exhibit unique behavior under ammonia and isobutane chemical ionization conditions. This behavior indicates interactions between adjacent ester groups, affecting the stabilization of ions and facilitating certain elimination processes (Etinger, Idina, & Mandelbaum, 1993).

Synthesis and Characterization

• Synthesis of Cyclopentane Derivatives : Research on cyclopentane derivatives, closely related to 4-Oxo-cyclopentane-cis-1,2-dicarboxylic acid dimethyl ester, has led to the synthesis of compounds such as all-cis-1,3-diacylcyclopentane-1,2,3-triol-2-phosphate. These syntheses are significant for creating specific structural analogs for comparative studies (Hancock & Lister, 1979).

Oxidative Reactions

• Ozonolysis Products : Studies involving the ozonolysis of cyclopentane derivatives similar to 4-Oxo-cyclopentane-cis-1,2-dicarboxylic acid dimethyl ester have yielded various interesting products, highlighting the compound's reactivity and potential for creating diverse derivatives (Sih & Graber, 1978).

Catalytic Reactions

• Carbomethoxylation of Alkenes : Research on the carbomethoxylation of cyclopentene using a palladium and molybdovanadophosphate system under carbon monoxide and air has been conducted. This study provides insights into the transformation of cyclopentane derivatives into dimethyl dicarboxylates, demonstrating the catalytic potential of such compounds (Yokota, Sakaguchi, & Ishii, 2002).

Stereochemistry

• Stereochemical Investigations : The stereochemistry of reactions involving cyclopentane derivatives, including those structurally similar to 4-Oxo-cyclopentane-cis-1,2-dicarboxylic acid dimethyl ester, has been a subject of research. These studies contribute to understanding the stereochemical behavior and reaction mechanisms of such compounds (Colantoni et al., 1978).

Safety and Hazards

The compound has been classified as harmful, as indicated by the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. Precautionary measures include P261, P264, P270, P271, P280, P302+P352, P304+P340, P321, P330, P362+P364, P405, P501.